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Compound of Interest

Compound Name: DODECYLPHENOL

Cat. No.: B1171820

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylphenol, a member of the alkylphenol family, is a chemical intermediate utilized in the
manufacturing of various products, including surfactants, lubricant additives, and resins. Its
handling in research and development settings necessitates a thorough understanding of its
physicochemical properties and potential health hazards. This technical guide provides an in-
depth overview of the health and safety considerations for handling dodecylphenol, with a
focus on quantitative toxicity data, detailed experimental protocols for hazard assessment, and
the underlying toxicological signaling pathways.

Physicochemical Properties of Dodecylphenol

A comprehensive understanding of the physicochemical properties of dodecylphenol is
fundamental to safe handling and storage. These properties influence its behavior in various
experimental and environmental conditions.
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Property Value Reference
Molecular Formula CisH300 [1]
Molecular Weight 262.44 g/mol [1]

Dense, viscous, light yellow to
Appearance o [1]
straw-colored liquid

Odor Phenolic [1]
Boiling Point 310-335°C [1]
Flash Point 160 °C / 320 °F [1]
Autoignition Temperature 380°C/716 °F [1]
Density / Specific Gravity 0.93 g/cm?3 [1]
Water Solubility Insoluble [1]
Vapor Density 9.0 (Air=1.0) [1]

Health Hazard Information

Dodecylphenol is classified as a hazardous substance with the potential to cause severe skin
burns, serious eye damage, and reproductive toxicity.[1]

Acute Toxicity

The acute toxicity of dodecylphenol has been evaluated through oral and dermal routes of

exposure.
Endpoint Value Species Reference
LD50 (Oral) 2140 mg/kg Rat [1]
LD50 (Dermal) >2000 mg/kg Rabbit [1][2]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a population of test
animals.
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Hazard Classifications

The following table summarizes the GHS hazard classifications for dodecylphenol.

Hazard Class Category Hazard Statement

. . o Causes severe skin burns and
Skin Corrosion/Irritation 1C
eye damage

Serious Eye Damage/Eye ]
o Causes serious eye damage
Irritation

. - May damage fertility or the
Reproductive Toxicity 1B ]
unborn child

Experimental Protocols for Toxicity Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are crucial for the reliable assessment of chemical
toxicity. The following sections detail the methodologies for key toxicity studies relevant to
dodecylphenol.

Acute Dermal Toxicity (OECD Guideline 402)

This test provides information on health hazards likely to arise from a short-term dermal
exposure to a substance.[3][4]

Methodology:

Test Animals: Healthy young adult rats (e.g., Wistar strain) are used.[5] Both males and
females are tested.[5]

e Preparation of Animals: Approximately 24 hours before the test, the fur is clipped from the
dorsal area of the trunk of the test animals.[5]

e Dose Level: For a limit test, a dose of 2000 mg/kg body weight is typically used.[5][6]

o Application of Test Substance: The test substance is applied uniformly over an area which is
approximately 10% of the total body surface area.[5] The area is then covered with a porous
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gauze dressing and non-irritating tape.[5]

o Exposure Duration: The exposure period is 24 hours.[5][6]

» Observations: Animals are observed for mortality and clinical signs of toxicity at least once
daily for 14 days.[5][6] Body weight is recorded weekly.[5]

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.[4]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

[7181°]

Methodology:

Test Animal: The albino rabbit is the preferred species.[7][10]

o Application of Test Substance: A small area of skin (approximately 6 cm?) is clipped.[7] 0.5
mL (if liquid) or 0.5 g (if solid) of the test substance is applied to the test site and covered
with a gauze patch.[7]

o Exposure Duration: The exposure period is typically 4 hours.[7]
o Observation Period: Skin reactions are evaluated for up to 14 days.[7][9]

e Scoring: Irritation is scored for erythema and edema at specified intervals (e.g., 1, 24, 48,
and 72 hours) after patch removal.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.[11][12][13]
Methodology:

o Test Animal: Healthy young adult albino rabbits are used.[11]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5047-380-acute-dermal-toxicity-b-oecd-402-2017-epa-oppts-870-1200-oppts-1998
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5047-380-acute-dermal-toxicity-b-oecd-402-2017-epa-oppts-870-1200-oppts-1998
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.analytice.com/en/oecd-404-laboratory-skin-irritant-corrosive-test/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Procedure: The test substance is instilled into the conjunctival sac of one eye of the animal.
[11][12] The other eye remains untreated and serves as a control.[11]

e Dose: A single dose of 0.1 mL of liquid or 0.1 g of solid material is typically used.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[12] The
observation period may be extended up to 21 days to assess the reversibility of effects.[11]
[14]

e Scoring: Ocular lesions of the cornea, iris, and conjunctiva are scored at each examination.
[11][14]

Reproductive/Developmental Toxicity Screening (OECD
Guideline 422)

This screening test provides information on the potential effects of a substance on reproductive
performance and fetal development.[15][16][17]

Methodology:

Test Animals: Rats are typically used.[15]

e Dosing: The test substance is administered daily in graduated doses to several groups of
males and females for a minimum of four weeks for males and throughout the study for
females (approximately 63 days).[15]

e Mating: Animals are mated one male to one female.[15]

o Observations: Clinical observations, body weight, food and water consumption, and estrous
cycles are monitored.[15] Offspring are observed for viability, growth, and any developmental
abnormalities.[17]

o Pathology: Gross necropsy and histopathology of reproductive organs are performed on the
parent animals and offspring.[15][16]

Signaling Pathways of Dodecylphenol Toxicity
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The endocrine-disrupting effects of dodecylphenol and other alkylphenols are primarily
mediated through their interaction with estrogen signaling pathways.

Estrogen Receptor-Mediated Signaling

Dodecylphenol can act as a xenoestrogen by binding to estrogen receptors (ERa and ER),
mimicking the effects of the natural hormone estradiol. This interaction can disrupt normal
endocrine function.

Dodecylphenol Binds to

e o
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Estrogen Receptor-Mediated Signaling Pathway for Dodecylphenol.

G Protein-Coupled Estrogen Receptor (GPER) Signaling

Dodecylphenol can also exert its effects through a non-genomic pathway involving the G
protein-coupled estrogen receptor (GPER). This rapid signaling cascade can lead to the
activation of downstream kinases like ERK.[18][19][20][21][22]

Click to download full resolution via product page

GPER-Mediated Signaling Pathway for Dodecylphenol.

Safe Handling and Emergency Procedures

Given the hazardous nature of dodecylphenol, strict adherence to safety protocols is
mandatory.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical splash goggles and a face shield.[5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a chemical-
resistant apron or suit.[5]

o Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
ventilation is inadequate.[5]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

e Ensure that an eyewash station and safety shower are readily accessible.[5]

First Aid Measures

» After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[5]

o After Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid immediately.[5]

» After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get
medical aid immediately.[5]

 After Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls
of milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[5]

Handling and Storage
e Wash hands thoroughly after handling.[5]
» Avoid contact with eyes, skin, and clothing.[5]

» Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances.[5]
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Accidental Release Measures

Evacuate the area and ventilate it.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place itin a
suitable container for disposal.

Avoid runoff into storm sewers and ditches.[5]

Conclusion

Dodecylphenol is a valuable chemical intermediate that poses significant health and safety
risks if not handled properly. A thorough understanding of its hazardous properties, adherence
to established experimental protocols for its assessment, and knowledge of its mechanisms of
toxicity are paramount for ensuring the safety of researchers and the integrity of scientific
investigations. By implementing the engineering controls, personal protective measures, and
safe handling practices outlined in this guide, the risks associated with dodecylphenol can be
effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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